Cas no 62227-52-5 (Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)-)
62227-52-5 structure
Product Name:Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)-
CAS No:62227-52-5
MF:C10H13NO4S
MW:243.27952170372
CID:453468
PubChem ID:797022
Update Time:2025-04-19
Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)-
- 62227-52-5
- AKOS020251199
- SCHEMBL10076154
- DTXSID40355349
- AC1LGLY7
-
- Inchi: 1S/C10H13NO4S/c1-2-9(10(12)13)11-16(14,15)8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H3,(H,12,13)/t9-/m0/s1
- InChI Key: QHDGPWMINFIDFP-VIFPVBQESA-N
- SMILES: S(C1C=CC=CC=1)(N[C@H](C(=O)O)CC)(=O)=O
Computed Properties
- Exact Mass: 243.05659
- Monoisotopic Mass: 243.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- PSA: 83.47
Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
62227-52-5 (Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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